Cas no 208338-62-9 (Benzene,5-[[2,6-difluoro-4-(trans-4-propylcyclohexyl)phenyl]difluoromethoxy]-1,2,3-trifluoro-)

• Product Name: Benzene,5-[[2,6-difluoro-4-(trans-4-propylcyclohexyl)phenyl]difluoromethoxy]-1,2,3-trifluoro-
• CAS No: 208338-62-9
• MF: C₂₂H₂₁F₇O
• MW: 434.390371084213
• CID: 1396552
• PubChem ID: 59955015
• Update Time: 2025-04-20

Benzene,5-[[2,6-difluoro-4-(trans-4-propylcyclohexyl)phenyl]difluoromethoxy]-1,2,3-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,5-[[2,6-difluoro-4-(trans-4-propylcyclohexyl)phenyl]difluoromethoxy]-1,2,3-trifluoro-
• 208338-62-9
• SCHEMBL7731550
• AZSTZWATCSHUNJ-JOCQHMNTSA-N
• 5-[[2,6-difluoro-4-(trans-4-propylcyclohexyl)phenyl]difluoromethoxy]-1,2,3-trifluorobenzene
• SCHEMBL7731555

• Inchi： 1S/C22H21F7O/c1-2-3-12-4-6-13(7-5-12)14-8-16(23)20(17(24)9-14)22(28,29)30-15-10-18(25)21(27)19(26)11-15/h8-13H,2-7H2,1H3
• InChI Key： AZSTZWATCSHUNJ-UHFFFAOYSA-N
• SMILES： FC1C(C(OC2C=C(C(=C(C=2)F)F)F)(F)F)=C(C=C(C=1)C1CCC(CCC)CC1)F

Computed Properties

• Exact Mass: 434.14813
• Monoisotopic Mass: 434.14806242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.00E-6 g/L) (25 ºC),
• PSA: 9.23